Cas no 90585-89-0 (5-Oxazolecarboxylicacid, 2-methyl-, hydrazide)

• Product Name: 5-Oxazolecarboxylicacid, 2-methyl-, hydrazide
• CAS No: 90585-89-0
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• CID: 798499
• PubChem ID: 45084144
• Update Time: 2025-04-19

5-Oxazolecarboxylicacid, 2-methyl-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarboxylicacid, 2-methyl-, hydrazide
• 2-methyl-1,3-oxazole-5-carbohydrazide
• 5-Oxazolecarboxylicacid,2-methyl-,hydrazide(7CI)
• DTXSID60665558
• 90585-89-0
• 2-methyloxazole-5-carbohydrazide

• Inchi： 1S/C5H7N3O2/c1-3-7-2-4(10-3)5(9)8-6/h2H,6H2,1H3,(H,8,9)
• InChI Key： LRIGPQDOEUCBMQ-UHFFFAOYSA-N
• SMILES： O1C(C)=NC=C1C(NN)=O

Computed Properties

• Exact Mass: 141.054
• Monoisotopic Mass: 141.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.2A^2
• XLogP3: -0.4